Cas no 227940-76-3 (tert-butyl 9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate)

Tert-butyl 9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate is a bicyclic tertiary amine derivative with a protected carboxylate group, serving as a versatile intermediate in organic synthesis and pharmaceutical development. Its rigid bicyclic scaffold enhances structural stability, making it valuable for constructing complex molecular frameworks. The tert-butyloxycarbonyl (Boc) protecting group ensures selective reactivity, facilitating further functionalization under controlled conditions. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules, owing to its balanced reactivity and compatibility with a range of synthetic transformations. Its high purity and well-defined structure make it a reliable choice for research and industrial applications.

tert-butyl 9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate structure

227940-76-3 structure

Product Name:tert-butyl 9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate

CAS No:227940-76-3

MF:C₁₂H₂₀N₂O₃

MW:240.298803329468

MDL:MFCD09997844

CID:2182836

Update Time:2025-06-07

tert-butyl 9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
- tert-butyl (1S,5S)-9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate
- CID 135392150
- tert-butyl 9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate
- 9-Oxo-3,7-diaza-bicyclo3.3.1none-3-carboxylic acid tert-butyl ester
- 3,7-Diazabicyclo[3.3.1]nonane-3-carboxylic acid, 9-oxo-, 1,1-dimethylethyl ester
- MDL： MFCD09997844
- Inchi： 1S/C12H20N2O3/c1-12(2,3)17-11(16)14-6-8-4-13-5-9(7-14)10(8)15/h8-9,13H,4-7H2,1-3H3/t8-,9-/m0/s1
- InChI Key： OQBNOGZSPVYJEK-IUCAKERBSA-N
- SMILES： O=C1[C@H]2CNC[C@H]1CN(C(=O)OC(C)(C)C)C2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 319
Topological Polar Surface Area: 58.6

Experimental Properties

Density: 1.136±0.06 g/cm3(Predicted)
Boiling Point: 356.6±42.0 °C(Predicted)
pka: 8.13±0.20(Predicted)

tert-butyl 9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0386-1g	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	96%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0386-5g	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	96%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0386-500mg	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	96%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0386-250mg	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	96%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0386-100mg	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	96%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0386-50mg	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	96%	50mg	1322.95CNY	2021-05-08
eNovation Chemicals LLC	D969640-100mg	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	D969640-250mg	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	95%	250mg	$370	2024-07-28
eNovation Chemicals LLC	D969640-500mg	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	95%	500mg	$610	2024-07-28
eNovation Chemicals LLC	D969640-1g	9-Oxo-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester	227940-76-3	95%	1g	$1115	2024-07-28